Cas no 27636-85-7 (Propane,heptafluoroiodo-)
Propane,heptafluoroiodo- structure
Product Name:Propane,heptafluoroiodo-
Propane,heptafluoroiodo- Chemical and Physical Properties
Names and Identifiers
-
- Propane,heptafluoroiodo-
- 1,1,1,2,2,3,3-heptafluoro-3-iodopropane
- Heptafluorjodpropan
- Heptafluorjodpropan [Czech]
- Heptafluoroiodopropane
- Iodoheptafluoropropane
- A838412
- 754-34-7
- Heptafluoro-n-propyl iodide
- DTXSID1061073
- HF-1-IP
- H0596
- Perfluoropropyl iodide
- 1-Iodoperfluoropropane
- Propane,1,1,2,2,3,3-heptafluoro-3-iodo-
- Heptafluoropropyl iodide
- Perfluoro-1-iodopropane
- 1,1,2,2,3,3,3-Heptafluoro-1-iodopropane
- 1,1,1,2,2,3,3-heptakis(fluoranyl)-3-iodanyl-propane
- MS-20332
- Propane, 1,1,1,2,2,3,3-heptafluoro-3-iodo-
- Perfluoropropyl iodide, 98%
- AKOS015852659
- EINECS 248-584-8
- MFCD00001061
- 1-Perfluoropropyl iodide
- NSC-66409
- NSC66409
- 1-Iodoheptafluoropropane
- 1-iodoheptafluoro-n-propane
- NS00019233
- Propane, heptafluoro-1-iodo-
- NSC 66409
- D90914
- SCHEMBL697411
- EN300-117611
- Heptafluoro-1-iodo-n-propane
- NAB84BFK93
- FT-0607960
- EINECS 212-045-5
- Heptafluoropropyliodide
- n-Heptafluoropropyl iodide
- Heptafluoro-1-iodopropane
- 27636-85-7
- SY048536
- 1,1,2,2,3,3-Heptafluoro-3-iodopropane
-
- Inchi: 1S/C3F7I/c4-1(5,2(6,7)8)3(9,10)11
- InChI Key: XTGYEAXBNRVNQU-UHFFFAOYSA-N
- SMILES: IC(C(C(F)(F)F)(F)F)(F)F
Computed Properties
- Exact Mass: 295.8928
- Monoisotopic Mass: 295.89329
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3.4
Experimental Properties
- Density: 2.189
- Melting Point: -95.0 °C
- Boiling Point: 37.9°Cat760mmHg
- Flash Point: 3.4°C
- Refractive Index: 1.361
- PSA: 0
Propane,heptafluoroiodo- Related Literature
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Yuanyuan An,Yuewen Li,Jie Wu Org. Chem. Front. 2016 3 570
-
2. Chemistry of low-valent metal isocyanide complexes. Part 2. Oxidative reactions of pentakis(t-butyl isocyanide)iron with alkyl, allyl, benzyl, fluoroalkyl, and pentafluorophenyl halides, and with trimethyloxonium tetrafluoroborate and diphenylacetylene. Evidence for isocyanide insertion reactions, and the molecular structure of [Fe(CNBut)3{1–4-η-C(NBut)C(Ph)C(Ph)C(NBut)}]Jean-Marie Bassett,Michael Green,Judith A. K. Howard,F. Gordon A. Stone J. Chem. Soc. Dalton Trans. 1980 1779
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3. Chemistry of low-valent metal isocyanide complexes. Part 2. Oxidative reactions of pentakis(t-butyl isocyanide)iron with alkyl, allyl, benzyl, fluoroalkyl, and pentafluorophenyl halides, and with trimethyloxonium tetrafluoroborate and diphenylacetylene. Evidence for isocyanide insertion reactions, and the molecular structure of [Fe(CNBut)3{1–4-η-C(NBut)C(Ph)C(Ph)C(NBut)}]Jean-Marie Bassett,Michael Green,Judith A. K. Howard,F. Gordon A. Stone J. Chem. Soc. Dalton Trans. 1980 1779
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4. Perfluoroalkyl derivatives of sulphur. Part XVIII. Reactions of polyfluoroiodoalkanes with sodium methanethiolate in the presence of dimethyl disulphide, and related reactionsBarry Haley,Robert N. Haszeldine,Barry Hewitson,Anthony E. Tipping J. Chem. Soc. Perkin Trans. 1 1976 525
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5. Perfluoroalkyl derivatives of sulphur. Part XII. The reaction of heptafluoro-1-iodopropane with ethyl methyl sulphide, methyl trifluoromethyl sulphide, and methanethiolR. N. Haszeldine,R. B. Rigby,A. E. Tipping J. Chem. Soc. Perkin Trans. 1 1972 1506
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